![molecular formula C23H24N4O4S B1235567 3,4-dimethoxy-N-[(E)-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)methylideneamino]benzamide](/img/structure/B1235567.png)
3,4-dimethoxy-N-[(E)-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)methylideneamino]benzamide
Overview
Description
3,4-dimethoxy-N-[[2-(4-morpholinyl)-4-phenyl-5-thiazolyl]methylideneamino]benzamide is a dimethoxybenzene.
Scientific Research Applications
Anticancer Activity
Compounds similar to 3,4-dimethoxy-N-[(E)-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)methylideneamino]benzamide have shown significant potential in anticancer research. For instance, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated for their activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds exhibited moderate to excellent anticancer activity (Ravinaik et al., 2021).
Antimicrobial and Antibacterial Agents
Some derivatives of the compound under discussion have been studied for their antimicrobial properties. A study on the synthesis of 2-phenylamino-thiazole derivatives showed that these compounds possess significant antimicrobial activity against various bacterial and fungal strains (Bikobo et al., 2017). Additionally, novel analogs of pyrazol-5-one derivatives derived from a 2-aminobenzothiazole nucleus displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
Synthesis and Characterization in Chemical Research
The compound is also relevant in synthetic chemical research, where its derivatives are synthesized and characterized for various applications. Studies involving the synthesis of benzamides and related derivatives illustrate the diverse range of chemical reactions and structural analyses performed in this area of research (Talupur et al., 2021).
properties
Molecular Formula |
C23H24N4O4S |
|---|---|
Molecular Weight |
452.5 g/mol |
IUPAC Name |
3,4-dimethoxy-N-[(E)-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)methylideneamino]benzamide |
InChI |
InChI=1S/C23H24N4O4S/c1-29-18-9-8-17(14-19(18)30-2)22(28)26-24-15-20-21(16-6-4-3-5-7-16)25-23(32-20)27-10-12-31-13-11-27/h3-9,14-15H,10-13H2,1-2H3,(H,26,28)/b24-15+ |
InChI Key |
IESDEJUEOADSNF-BUVRLJJBSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)N/N=C/C2=C(N=C(S2)N3CCOCC3)C4=CC=CC=C4)OC |
SMILES |
COC1=C(C=C(C=C1)C(=O)NN=CC2=C(N=C(S2)N3CCOCC3)C4=CC=CC=C4)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NN=CC2=C(N=C(S2)N3CCOCC3)C4=CC=CC=C4)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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